Cas no 1270558-38-7 (4-amino-4-(1H-indol-7-yl)butanoic acid)

• Product Name: 4-amino-4-(1H-indol-7-yl)butanoic acid
• CAS No: 1270558-38-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6517848
• PubChem ID: 82614845
• Update Time: 2025-08-03

4-amino-4-(1H-indol-7-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1H-indol-7-yl)butanoic acid
• 1270558-38-7
• EN300-1831293

• Inchi： 1S/C12H14N2O2/c13-10(4-5-11(15)16)9-3-1-2-8-6-7-14-12(8)9/h1-3,6-7,10,14H,4-5,13H2,(H,15,16)
• InChI Key： WFNBHIJTUMOMEG-UHFFFAOYSA-N
• SMILES： OC(CCC(C1C=CC=C2C=CNC=12)N)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-4-(1H-indol-7-yl)butanoic acid

4-Amino-4-(1H-indol-7-yl)butanoic Acid (CAS 1270558-38-7): A Comprehensive Overview

4-Amino-4-(1H-indol-7-yl)butanoic acid (CAS 1270558-38-7) is a specialized indole derivative with significant potential in pharmaceutical research and biochemical applications. This compound, characterized by its unique amino acid structure, has garnered attention for its role in drug discovery and neurochemical studies. Its molecular formula, C₁₂H₁₄N₂O₂, reflects a hybrid structure combining an indole ring with a butanoic acid backbone, making it a versatile building block for synthetic chemistry.

The 4-amino-4-(1H-indol-7-yl)butanoic acid structure features a 7-substituted indole moiety, which is increasingly studied for its interactions with biological targets. Researchers are particularly interested in its potential as a precursor for neurotransmitter analogs or enzyme inhibitors, given the indole scaffold's prevalence in bioactive molecules. Current literature suggests possible applications in developing compounds that modulate serotonin pathways, though these applications remain investigational.

From a synthetic chemistry perspective, CAS 1270558-38-7 represents an interesting challenge due to the need for selective functionalization at the indole 7-position. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions or directed lithiation strategies to construct this molecular framework. The compound's chiral center at the 4-position also makes it relevant to asymmetric synthesis studies, particularly in pharmaceutical contexts where enantiopurity is crucial.

The physicochemical properties of 4-amino-4-(1H-indol-7-yl)butanoic acid include moderate water solubility due to its zwitterionic nature at physiological pH, with the amino and carboxyl groups providing both basic and acidic character. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, with particular attention to the indole proton environment in ¹H NMR spectra. These properties are critical for researchers developing analytical methods for detection or quantification in biological matrices.

Recent scientific interest in indole-containing compounds has surged due to their prevalence in natural products and pharmaceuticals. The 7-substituted indole derivatives like 4-amino-4-(1H-indol-7-yl)butanoic acid are being explored for their potential in addressing current research challenges in central nervous system disorders and metabolic diseases. This aligns with growing public interest in neurological health and personalized medicine approaches.

Quality control for CAS 1270558-38-7 materials requires stringent protocols, typically including chromatographic purity assessment and residual solvent analysis. Suppliers often provide technical data sheets detailing HPLC purity, melting point, and spectroscopic data to ensure research reproducibility. Storage recommendations generally suggest protection from light and moisture at controlled temperatures to maintain stability.

The commercial availability of 4-amino-4-(1H-indol-7-yl)butanoic acid has expanded in recent years to meet growing research demand. Current market trends show increased interest from contract research organizations and academic laboratories focusing on medicinal chemistry. Pricing structures vary based on quantity and purity grades, with custom synthesis options available for specialized research needs.

From a regulatory perspective, 4-amino-4-(1H-indol-7-yl)butanoic acid is classified as a research chemical with no current restrictions in most jurisdictions. However, researchers should consult local regulations regarding controlled substance analogs when considering structural modifications. Proper material safety data should be reviewed before handling, with standard laboratory precautions for organic compounds.

Future research directions for CAS 1270558-38-7 may explore its potential as a scaffold for drug discovery, particularly in neurological applications where indole derivatives have shown historical significance. The compound's structural features make it amenable to diverse structure-activity relationship studies, potentially leading to novel bioactive molecules. Emerging techniques like computer-aided drug design could accelerate exploration of this chemical space.

For researchers seeking 4-amino-4-(1H-indol-7-yl)butanoic acid suppliers, key considerations include batch-to-batch consistency, comprehensive analytical documentation, and reliable supply chains. Many investigators also look for vendors offering related indole derivatives and custom synthesis services to support broader research programs. The growing availability of this compound reflects its increasing importance in contemporary chemical research.